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This technical guide provides an in-depth analysis of the solubility of strontium hydroxide
(Sr(OH)2) in water, a crucial parameter for various scientific and industrial applications,
including the synthesis of other strontium compounds and the refining of beet sugar.[1]
Strontium hydroxide is classified as a strong base, although its solubility in water is limited.[2][3]
The dissolution of strontium hydroxide in water is an endothermic process, meaning its
solubility increases with rising temperatures.[4][5]

Solubility Data of Strontium Hydroxide in Water

The solubility of strontium hydroxide exhibits a significant positive correlation with temperature.
The data presented below has been compiled from various sources to provide a
comprehensive overview. Strontium hydroxide can exist in anhydrous (Sr(OH)z), monohydrate,
and octahydrate (Sr(OH)=z - 8H20) forms.[2] The octahydrate form is generally more soluble
than the anhydrous form.[6]

Solubility at Various Temperatures

The following table summarizes the solubility of strontium hydroxide in water at different
temperatures, expressed in grams of solute per 100 mL of water.
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Temperature (°C)

Solubility ( g/100 mL H20)

0 0.91]1]
10 1.25[1]
20 1.77[1]
30 2.64[1]
40 3.95[1]
60 8.42[1]
80 20.2[1]
90 44.5[1]
100 91.2[1]

Molar Solubility and Thermodynamic Parameters

Thermodynamic studies reveal that the dissolution of strontium hydroxide is an endothermic

reaction.[4] The molar solubility, solubility product constant (Ksp), and Gibbs free energy (AG®)

provide further insight into the dissolution process.

Parameter

Value at 20°C

Value at 70°C

Molar Solubility (s)

4.28 x 102 mol L-2[4][7]

4.45 x 102 mol L~[4]

Ksp 3.13 x 10~% mol® L=3[4][7] 3.55 x 10=% mol® L=3[4]
AG® +19.70 kJ mol~1[4][7] +22.80 kJ mol~1[4]
AH° 2.90 kJ mol—1[7]

AS°® -60.80 J mol—t K~1[7]

Experimental Protocol for Solubility Determination

The solubility of strontium hydroxide is typically determined through acid-base titration of a

saturated solution.[4][8] This method allows for a precise quantification of the hydroxide ion
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concentration at equilibrium.

Materials and Equipment

Strontium hydroxide (solid)

Deionized water

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)
Phenolphthalein indicator or a pH meter

Erlenmeyer flasks

Buret

Pipettes

Magnetic stirrer and stir bar

Thermostatic water bath

Filtration apparatus (e.g., filter paper and funnel)

Procedure

Preparation of Saturated Solution: Add an excess amount of solid strontium hydroxide to a
known volume of deionized water in a stoppered flask. The presence of undissolved solid is
necessary to ensure the solution is saturated.[9]

Equilibration: Place the flask in a thermostatic water bath set to the desired temperature. Stir
the mixture continuously to facilitate the dissolution process and allow the system to reach
equilibrium. This may take a significant amount of time.

Filtration: Once equilibrium is reached, carefully filter the solution to remove any undissolved
strontium hydroxide.[9] It is crucial to only titrate the dissolved portion to obtain an accurate
measurement of solubility.[9]

Titration:
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o Accurately pipette a known volume of the clear, saturated strontium hydroxide solution into
an Erlenmeyer flask.

o Add a few drops of phenolphthalein indicator. The solution will turn pink due to the alkaline
nature of the strontium hydroxide solution.

o Titrate the solution with a standardized solution of HCI from a buret until the pink color of
the indicator disappears, signaling the equivalence point.[8] Alternatively, a pH meter can
be used to monitor the pH change and determine the equivalence point.

e Data Analysis:

o The dissolution of strontium hydroxide in water follows the equilibrium: Sr(OH)2(s) =
Sr?*(aq) + 20H-(aq)

o From the volume of HCI used and its concentration, calculate the moles of H* ions
required to neutralize the OH~ ions.

o Determine the concentration of OH~ ions in the saturated solution.

o Based on the stoichiometry of the dissolution reaction, the molar solubility (s) of Sr(OH)z is
half the concentration of the hydroxide ions.

o The solubility product (Ksp) can then be calculated using the formula: Ksp = [Sr2+][OH]? =
(s)(2s)>.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining
the solubility of strontium hydroxide.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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